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Compound of Interest

Compound Name: Antibacterial agent 142

Cat. No.: B12400346 Get Quote

The term "Antibacterial agent 142" presents a significant challenge in scientific and technical

literature due to its application to several distinct chemical and biological entities. This

ambiguity complicates the retrieval of specific data, such as chemical structure,

physicochemical properties, and mechanisms of action, making a comprehensive technical

guide on a single "Antibacterial agent 142" currently unfeasible. Researchers and drug

development professionals should exercise caution when encountering this term and seek

further context to identify the specific substance in question.

The Aromatic Hydrazide: A Chemical Enigma
One identified substance referred to as "Antibacterial agent 142" is an aromatic hydrazide

with the Chemical Abstracts Service (CAS) number 3037009-24-5. This compound is reported

to exhibit bacteriostatic properties and the ability to inhibit biofilm formation.[1] Aromatic

hydrazides are a known class of compounds with a diverse range of biological activities,

including antibacterial effects against various pathogens. However, despite the assignment of a

CAS number, the specific chemical structure for "Antibacterial agent 142" is not readily

available in public chemical databases or scientific literature. The lack of a defined structure

prevents any meaningful analysis of its physicochemical properties, the development of

detailed experimental protocols for its synthesis and evaluation, and the elucidation of its

mechanism of action and potential signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12400346?utm_src=pdf-interest
https://www.benchchem.com/product/b12400346?utm_src=pdf-body
https://www.benchchem.com/product/b12400346?utm_src=pdf-body
https://www.benchchem.com/product/b12400346?utm_src=pdf-body
https://digitalcommons.unomaha.edu/chemfacpub/68/
https://www.benchchem.com/product/b12400346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antibiotic WR 142-FPG: A Natural Product from
Streptomyces
A second substance identified is Antibiotic WR 142-FPG, a natural product isolated from the

bacterium Streptomyces olivaceus 142. This agent is described as having a peptide component

with a molecular weight of approximately 510 g/mol .[2] It has demonstrated both antibacterial

and potent antifungal activity.[2] While some toxicological data, such as the LD50 in mice, is

available, the precise amino acid sequence and the complete chemical structure of the active

component have not been fully elucidated in the available literature.[2] Without this structural

information, a detailed technical guide remains incomplete.

SAB-142: An Immunomodulator for Type 1 Diabetes
In a completely different therapeutic area, the designation SAB-142 refers to a human anti-

thymocyte immunoglobulin. This biologic is under development as a disease-modifying

treatment for type 1 diabetes. Its mechanism of action is not directly antibacterial but rather

involves modulating the patient's immune system to prevent the destruction of insulin-

producing pancreatic beta cells. Given its distinct therapeutic application and mechanism, it is

unlikely to be the "Antibacterial agent 142" sought by researchers in the field of infectious

diseases.

Conclusion: The Need for Specificity
The multiple and unrelated substances referred to as "Antibacterial agent 142" highlight the

critical importance of precise chemical identifiers, such as a definitive chemical structure or a

universally recognized nomenclature, in scientific communication. Without such specificity, the

retrieval and application of scientific data are severely hampered. At present, a comprehensive

technical guide on a singular "Antibacterial agent 142" as requested cannot be constructed.

Further research and clarification from primary sources are required to unequivocally identify

and characterize the specific molecule of interest before a detailed analysis of its properties,

experimental protocols, and biological pathways can be undertaken.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://digitalcommons.unomaha.edu/chemfacpub/68/
https://digitalcommons.unomaha.edu/chemfacpub/68/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9974912/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9974912/
https://www.benchchem.com/product/b12400346#antibacterial-agent-142-chemical-structure-and-properties
https://www.benchchem.com/product/b12400346#antibacterial-agent-142-chemical-structure-and-properties
https://www.benchchem.com/product/b12400346#antibacterial-agent-142-chemical-structure-and-properties
https://www.benchchem.com/product/b12400346#antibacterial-agent-142-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

